molecular formula C7H11ClSi B8517942 Chloro(cyclopenta-1,3-dien-1-yl)dimethylsilane CAS No. 13688-59-0

Chloro(cyclopenta-1,3-dien-1-yl)dimethylsilane

Cat. No.: B8517942
CAS No.: 13688-59-0
M. Wt: 158.70 g/mol
InChI Key: CQKAMKYHMLNGQC-UHFFFAOYSA-N
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Description

Chloro(cyclopenta-1,3-dien-1-yl)dimethylsilane is a useful research compound. Its molecular formula is C7H11ClSi and its molecular weight is 158.70 g/mol. The purity is usually 95%.
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Properties

CAS No.

13688-59-0

Molecular Formula

C7H11ClSi

Molecular Weight

158.70 g/mol

IUPAC Name

chloro-cyclopenta-1,3-dien-1-yl-dimethylsilane

InChI

InChI=1S/C7H11ClSi/c1-9(2,8)7-5-3-4-6-7/h3-5H,6H2,1-2H3

InChI Key

CQKAMKYHMLNGQC-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C1=CC=CC1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of Me2SiCl2 (225 mL, 1.86 mol) in 450 mL of diethyl ether was cooled to 0° C., after which a sodium cyclopentadiene (compound 1) solution (1.68 M, 950 mL, 1.60 mol) was added dropwise. A white precipitate formed immediately. The reaction was allowed to warm up to room temperature and was stirred for an additional 4 hours. The resulting reaction mixture was centrifuged to separate precipitate from supernatant. The volatiles of the isolated supernatant were removed in vacuo. Fractional distillation yielded 122.76 g (48%) of the desired product as a colorless liquid (48-52° C./15 mmHg).
Quantity
225 mL
Type
reactant
Reaction Step One
Quantity
450 mL
Type
solvent
Reaction Step One
Name
sodium cyclopentadiene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
compound 1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
950 mL
Type
reactant
Reaction Step Two
Yield
48%

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